Cas no 22935-41-7 (7-{3-[Methoxy(oxo)acetyl]-2,4,5-trioxocyclopentyl}heptanoic acid)

• Product Name: 7-{3-[Methoxy(oxo)acetyl]-2,4,5-trioxocyclopentyl}heptanoic acid
• CAS No: 22935-41-7
• MF: C₁₅H₁₈O₈
• MW: 326.298625469208
• CID: 2836825
• PubChem ID: 70297612
• Update Time: 2025-04-21

7-{3-[Methoxy(oxo)acetyl]-2,4,5-trioxocyclopentyl}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 22935-41-7
• 7-{3-[Methoxy(oxo)acetyl]-2,4,5-trioxocyclopentyl}heptanoic acid
• SCHEMBL8188125
• DTXSID30741792

• Inchi： 1S/C15H18O8/c1-23-15(22)14(21)10-11(18)8(12(19)13(10)20)6-4-2-3-5-7-9(16)17/h8,10H,2-7H2,1H3,(H,16,17)
• InChI Key： LFMPQNTXQKMBIJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(C(=O)OC)=O)C(C(C1CCCCCCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 326.10016753Da
• Monoisotopic Mass: 326.10016753Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 132Ų